Cas no 376591-97-8 (3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride)

• Product Name: 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride
• CAS No: 376591-97-8
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• MDL: MFCD22376588
• CID: 1089795
• PubChem ID: 69220589
• Update Time: 2025-07-21

3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride
• [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 3'-AMINO-2'-HYDROXY-, HYDROCHLORIDE
• 3-(3-amino-2-hydroxyphenyl)benzoic acid,hydrochloride
• 3'-amino-2'-hydroxybiphenyl-3-carboxylic acid hydrochloride
• 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylicacidhydrochloride
• F11722
• AC-30855
• 3'-amino-2'-hydroxybiphenyl-3-carboxylic acid HCl
• HHPDYYCDILLKCD-UHFFFAOYSA-N
• 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid HCl
• DTXSID50740025
• 3'-Amino-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid--hydrogen chloride (1/1)
• SCHEMBL4861328
• 3-(3-amino-2-hydroxyphenyl)benzoic acid;hydrochloride
• AKOS022173373
• AMY22071
• 376591-97-8

• MDL： MFCD22376588
• Inchi： 1S/C13H11NO3.ClH/c14-11-6-2-5-10(12(11)15)8-3-1-4-9(7-8)13(16)17;/h1-7,15H,14H2,(H,16,17);1H
• InChI Key： HHPDYYCDILLKCD-UHFFFAOYSA-N
• SMILES： Cl.OC1C(=CC=CC=1C1C=CC=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride

Comprehensive Overview of 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride (CAS No. 376591-97-8)

The compound 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride (CAS No. 376591-97-8) is a biphenyl derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring both amino and hydroxy functional groups, makes it a versatile intermediate for developing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors involved in inflammation and metabolic disorders.

In recent years, the demand for custom synthesis intermediates like 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s carboxylic acid moiety allows for further derivatization, enabling the creation of novel small-molecule inhibitors or probe compounds for biological studies. Its hydrochloride salt form enhances solubility, a critical factor for in vitro assays and preclinical testing.

The synthesis of 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride typically involves palladium-catalyzed coupling reactions, a hotspot in modern organic chemistry. This aligns with the growing interest in green chemistry and atom-efficient methodologies, as researchers seek to minimize waste and improve yield. Its CAS No. 376591-97-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science.

From an SEO perspective, users often query terms such as "biphenyl carboxylic acid derivatives," "amino-hydroxy biphenyl applications," or "CAS 376591-97-8 supplier." These long-tail keywords highlight the compound’s niche yet expanding role in R&D pipelines. Additionally, discussions on structure-activity relationships (SAR) and fragment-based drug design often reference this molecule due to its scaffold diversity.

Quality control of 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. As the pharmaceutical industry emphasizes patent-expiration strategies, such intermediates gain traction for developing generic APIs or new chemical entities (NCEs).

In conclusion, 3'-Amino-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid hydrochloride exemplifies the intersection of organic synthesis and biomedical innovation. Its CAS No. 376591-97-8 serves as a gateway for researchers exploring targeted therapies and sustainable chemistry, aligning with global trends in precision medicine and environmentally friendly processes.